dimethyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: dimethyl 2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C20H20N2O7S/c1-26-19(24)16-11-7-8-22(20(25)27-2)9-15(11)30-18(16)21-17(23)14-10-28-12-5-3-4-6-13(12)29-14/h3-6,14H,7-10H2,1-2H3,(H,21,23)
• InChI Key: SPOXYRLYOYMJDV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCN(C2)C(=O)OC)NC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C20H20N2O7S
• Molecular Weight: 432.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The dihydrobenzo[b][1,4]dioxine ring could potentially be synthesized from a phenol derivative through a ring-closing reaction. The dihydrothieno[2,3-c]pyridine ring might be formed through a cyclization reaction involving a pyridine derivative. The carboxylate groups could be introduced through a reaction with a carboxylic acid or its derivative.

Scientific Research Applications

Organic Synthesis

One of the primary applications is in the field of organic synthesis, where such compounds are often used as building blocks or intermediates for the synthesis of more complex molecules. For example, the work by Gabriele et al. (2006) explores the synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives through tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, showcasing the potential for creating complex structures from simpler ones (Gabriele et al., 2006).

Medicinal Chemistry

In medicinal chemistry, compounds with such intricate structures are frequently investigated for their biological activities. The study by Amini et al. (2008) on the synthesis and antitubercular activity of new compounds demonstrates the exploration of complex molecules for potential therapeutic uses (Amini, Navidpour, & Shafiee, 2008).

Material Science

In the field of material science, such compounds can be utilized in the development of new materials with unique properties. For instance, the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties by Liu et al. (2013) illustrate the use of complex molecules in creating materials with specific desired properties, such as low dielectric constants and high thermal stability (Liu et al., 2013).

Environmental and Biological Sciences

Wang et al. (2012) developed a reaction-based fluorescent probe for selective discrimination of thiophenols over aliphatic thiols, demonstrating an application in environmental and biological sciences. This showcases how complex chemical compounds can be engineered for specific sensing and detection applications (Wang et al., 2012).